![molecular formula C18H22O4 B4880996 1-[3-(3-ethoxyphenoxy)propoxy]-2-methoxybenzene](/img/structure/B4880996.png)
1-[3-(3-ethoxyphenoxy)propoxy]-2-methoxybenzene
Overview
Description
1-[3-(3-ethoxyphenoxy)propoxy]-2-methoxybenzene, commonly known as EMD-386088, is a chemical compound that belongs to the family of selective dopamine D1 receptor agonists. It has gained significant attention in the field of neuroscience due to its potential therapeutic applications in treating neurological disorders such as Parkinson's disease and schizophrenia.
Scientific Research Applications
EMD-386088 has been extensively studied for its potential therapeutic applications in treating neurological disorders such as Parkinson's disease and schizophrenia. It has been shown to selectively activate dopamine D1 receptors, which are involved in the regulation of motor function, cognition, and emotion. EMD-386088 has also been shown to improve cognitive function in animal models of Parkinson's disease and schizophrenia.
Mechanism of Action
EMD-386088 acts as a selective dopamine D1 receptor agonist, which means it binds to and activates dopamine D1 receptors in the brain. This activation leads to the release of cyclic adenosine monophosphate (cAMP) and the activation of protein kinase A (PKA). These signaling pathways are involved in the regulation of motor function, cognition, and emotion.
Biochemical and Physiological Effects
EMD-386088 has been shown to improve cognitive function in animal models of Parkinson's disease and schizophrenia. It has also been shown to improve motor function in animal models of Parkinson's disease. EMD-386088 has been shown to increase the release of dopamine in the prefrontal cortex, which is important for cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of EMD-386088 is its selective activation of dopamine D1 receptors, which makes it a useful tool for studying the role of dopamine D1 receptors in the brain. However, one of the limitations of EMD-386088 is its limited solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of EMD-386088. One direction is to further investigate its potential therapeutic applications in treating neurological disorders such as Parkinson's disease and schizophrenia. Another direction is to study its effects on other neurotransmitter systems in the brain, such as the glutamate and GABA systems. Additionally, future studies could investigate the potential side effects of EMD-386088 and its interactions with other drugs.
properties
IUPAC Name |
1-ethoxy-3-[3-(2-methoxyphenoxy)propoxy]benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22O4/c1-3-20-15-8-6-9-16(14-15)21-12-7-13-22-18-11-5-4-10-17(18)19-2/h4-6,8-11,14H,3,7,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOUWJKIZFLTTQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC=C1)OCCCOC2=CC=CC=C2OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-3-[3-(2-methoxyphenoxy)propoxy]benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl N-[2-(4-methoxyphenyl)ethyl]-N'-phenylimidothiocarbamate](/img/structure/B4880919.png)
![11-(5-bromo-2-methoxybenzyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one](/img/structure/B4880965.png)
![(1-methyl-3-phenylpropyl){5-[4-(methylsulfonyl)-1-piperazinyl]-2-nitrophenyl}amine](/img/structure/B4880977.png)
![N'-{3-[(2-bromophenoxy)methyl]-4-methoxybenzylidene}-2,4-dimethoxybenzohydrazide](/img/structure/B4880979.png)
![2-[(2-chloro-5-nitrobenzoyl)amino]-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4880985.png)
![N-(3,4-dimethylphenyl)-1-[(1-methyl-1H-indol-3-yl)carbonyl]-3-piperidinamine](/img/structure/B4880992.png)
